Cas no 1803834-18-5 (6-Ethylbenzo[d]oxazole-2-acetonitrile)

• Product Name: 6-Ethylbenzo[d]oxazole-2-acetonitrile
• CAS No: 1803834-18-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4818952
• Update Time: 2025-08-03

6-Ethylbenzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Ethylbenzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C11H10N2O/c1-2-8-3-4-9-10(7-8)14-11(13-9)5-6-12/h3-4,7H,2,5H2,1H3
• InChI Key： HTSIDQWXYCBVCM-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=NC2C=CC(=CC1=2)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8

Additional information on 6-Ethylbenzo[d]oxazole-2-acetonitrile

Research Brief on 6-Ethylbenzo[d]oxazole-2-acetonitrile (CAS: 1803834-18-5): Recent Advances and Applications

6-Ethylbenzo[d]oxazole-2-acetonitrile (CAS: 1803834-18-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a benzo[d]oxazole core with an ethyl and acetonitrile substituent, has demonstrated potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's unique structural features make it a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-Ethylbenzo[d]oxazole-2-acetonitrile as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized this compound to develop a series of derivatives with improved selectivity and pharmacokinetic properties. Molecular docking studies revealed that the benzo[d]oxazole moiety contributes significantly to binding affinity, while the acetonitrile group allows for further structural modifications. These findings highlight the compound's versatility in rational drug design.

In the area of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis and evaluation of 6-Ethylbenzo[d]oxazole-2-acetonitrile derivatives against multidrug-resistant bacterial strains. The lead compounds exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. Structure-activity relationship (SAR) analysis indicated that the ethyl group at the 6-position plays a crucial role in maintaining antibacterial efficacy while reducing cytotoxicity to mammalian cells.

From a synthetic chemistry perspective, novel methodologies for the preparation of 6-Ethylbenzo[d]oxazole-2-acetonitrile have been developed to improve yield and scalability. A 2023 report in Organic Process Research & Development described an optimized one-pot synthesis route using palladium-catalyzed cyclization, achieving an overall yield of 78% with excellent purity (>99%). This advancement addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical applications.

The compound has also found applications in materials science, particularly in the development of organic semiconductors. Research published in Advanced Materials (2024) demonstrated that derivatives of 6-Ethylbenzo[d]oxazole-2-acetonitrile can serve as efficient electron-transport materials in organic light-emitting diodes (OLEDs). The rigid benzo[d]oxazole core provides thermal and oxidative stability, while the acetonitrile group facilitates electron injection, resulting in devices with improved efficiency and operational lifetime.

Looking forward, 6-Ethylbenzo[d]oxazole-2-acetonitrile continues to be a focus of interdisciplinary research. Ongoing clinical trials are evaluating its derivatives as potential treatments for autoimmune disorders and certain cancers. Additionally, computational studies are exploring its potential as a fragment in fragment-based drug discovery. The compound's diverse applications across chemical biology, pharmaceutical development, and materials science underscore its importance as a versatile building block in modern research.